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Compound of Interest

Compound Name: Brequinar Sodium

Cat. No.: B1667779 Get Quote

Brequinar Sodium Technical Support Center
Welcome to the Brequinar Sodium Technical Support Center. This resource is designed to

assist researchers, scientists, and drug development professionals in overcoming common

solubility challenges encountered when working with Brequinar Sodium in Dimethyl Sulfoxide

(DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of Brequinar Sodium in DMSO?

A1: The solubility of Brequinar Sodium in DMSO can vary slightly depending on the specific

batch and the purity of both the compound and the solvent. However, published data indicates

a high solubility, generally ranging from 25 mg/mL to 79 mg/mL.[1][2] Some suppliers report

solubility up to 100 mM, which is approximately 39.73 mg/mL. It is crucial to use fresh,

anhydrous DMSO, as absorbed moisture can significantly reduce the solubility of Brequinar
Sodium.[1]

Q2: My Brequinar Sodium is not dissolving completely in DMSO, or it has precipitated out of

solution. What should I do?

A2: This is a common issue that can often be resolved with the following troubleshooting steps:
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Ensure DMSO Quality: Use fresh, high-purity, anhydrous DMSO. DMSO is hygroscopic and

will absorb moisture from the air, which can cause the solubility of Brequinar Sodium to

decrease.

Apply Gentle Heat: Warming the solution can aid in dissolution. Try warming the solution at

37-50°C.

Use Sonication: Ultrasonic treatment can help break up particles and enhance dissolution. A

common recommendation is to use an ultrasonic cleaning instrument at 20-40 kHz for 1-3

minutes at a time, repeating as necessary while observing the solution.

Verify Concentration: Double-check your calculations to ensure you have not exceeded the

solubility limit of Brequinar Sodium in DMSO.

Q3: Can I store Brequinar Sodium stock solutions in DMSO? If so, under what conditions?

A3: Yes, Brequinar Sodium stock solutions in DMSO can be stored. For optimal stability, it is

recommended to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Recommended storage conditions are:

-80°C for up to 1 year.

-20°C for up to 1 month.

Q4: I've successfully dissolved Brequinar Sodium in DMSO, but it precipitates when I dilute it

into an aqueous buffer for my experiment. How can I prevent this?

A4: Precipitation upon dilution into aqueous buffers is a frequent challenge with compounds

dissolved in DMSO. Here are some solutions:

Stepwise Dilution: Avoid adding the DMSO stock directly to a large volume of aqueous

buffer. Instead, perform a stepwise dilution.

Use of Co-solvents: For in vivo experiments, a co-solvent system is often necessary. A

common formulation involves a multi-step process:

Start with the Brequinar Sodium stock solution in DMSO.
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Add PEG300 and mix thoroughly.

Add Tween-80 and mix again.

Finally, add the aqueous component (e.g., saline or ddH₂O).

Limit Final DMSO Concentration: For cell-based assays, it is crucial to keep the final

concentration of DMSO low (typically below 0.5%) to avoid solvent toxicity to the cells.

Data Summary
Brequinar Sodium Solubility in DMSO

Solubility (mg/mL) Solubility (mM) Source

79 198.81 Selleck Chemicals

≥ 25 ≥ 62.94 Tribioscience

39.73 100 Tocris Bioscience

37 98.56 Selleck Chemicals

Note: The molar concentration is calculated based on the molecular weight of Brequinar
Sodium (397.35 g/mol ).

Experimental Protocols
Protocol 1: Preparation of a Brequinar Sodium Stock
Solution in DMSO

Materials:

Brequinar Sodium powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer
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Optional: Water bath or heat block, sonicator

Procedure:

1. Equilibrate the Brequinar Sodium powder to room temperature before opening the vial to

prevent condensation.

2. Weigh the desired amount of Brequinar Sodium and place it into a sterile tube.

3. Add the calculated volume of fresh, anhydrous DMSO to achieve the desired

concentration (e.g., 10 mM, 50 mM).

4. Vortex the solution thoroughly for 1-2 minutes.

5. If the compound does not fully dissolve, proceed with the following troubleshooting steps:

Warming: Place the tube in a water bath or on a heat block set to 37-50°C for 5-10

minutes. Vortex intermittently.

Sonication: Place the tube in an ultrasonic bath for 1-3 minutes at 20-40 kHz. Repeat if

necessary, visually inspecting for dissolution.

6. Once the solution is clear, it is ready for use or storage.

7. For storage, aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Visual Guides
Signaling Pathway of Brequinar Sodium
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Caption: Brequinar Sodium inhibits DHODH, blocking pyrimidine synthesis.
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Experimental Workflow for Dissolving Brequinar Sodium
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Caption: Workflow for preparing a Brequinar Sodium stock solution in DMSO.

Troubleshooting Logic for Precipitation Issues
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Problem: Brequinar Sodium
Precipitation in DMSO
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Caption: Troubleshooting guide for Brequinar Sodium precipitation in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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